Cas no 16790-59-3 (N-(4-oxo-1-adamantyl)acetamide)

• Product Name: N-(4-oxo-1-adamantyl)acetamide
• CAS No: 16790-59-3
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD01825779
• CID: 1075116
• PubChem ID: 5338964
• Update Time: 2025-05-24

N-(4-oxo-1-adamantyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Oxoadamantan-1-yl)acetamide
• N-(4-Oxo-1-adamantyl)acetamide
• AKOS BB-9929
• CHEMBRDG-BB 4012469
• acetamide, N-(4-oxotricyclo[3.3.1.1~3,7~]dec-1-yl)-
• BIM-0018520.P001
• CS-0447794
• Oprea1_229701
• ALBB-013720
• A882207
• DNADEDKIQXROFJ-UHFFFAOYSA-N
• Acetamide, N-(4-oxotricyclo[3.3.1.13,7]dec-1-yl)-
• AKOS017258531
• CCG-6847
• LS-04311
• N-(2-oxoadamantan-5-yl)acetamide
• SCHEMBL75195
• 1-acetylamino-4-adamantanone
• CBMicro_018272
• 16790-59-3
• 1-acetamido-4-oxoadamantane
• DTXSID80416802
• MFCD01825779
• AKOS004121069
• N-(4-oxo-1-adamantyl)acetamide

• MDL： MFCD01825779
• Inchi： 1S/C12H17NO2/c1-7(14)13-12-4-8-2-9(5-12)11(15)10(3-8)6-12/h8-10H,2-6H2,1H3,(H,13,14)
• InChI Key： DNADEDKIQXROFJ-UHFFFAOYSA-N
• SMILES： O=C1C2CC3CC1CC(C2)(C3)NC(C)=O

Computed Properties

• Exact Mass: 207.12600
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 412.1±34.0 °C at 760 mmHg
• Flash Point: 178.2±25.8 °C
• Refractive Index: 1.545
• PSA: 46.17000
• LogP: 1.66120
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(4-oxo-1-adamantyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-oxo-1-adamantyl)acetamide

N-(4-Oxo-1-adamantyl)Acetamide: A Comprehensive Overview

N-(4-Oxo-1-adamantyl)Acetamide, also known by its CAS number 16790-59-3, is a compound of significant interest in various fields of chemistry and materials science. This compound has been extensively studied due to its unique structural properties and potential applications in drug design, polymer chemistry, and advanced materials. The name itself highlights the key structural features of the molecule: the adamantane framework, which is a diamondoid structure, and the acetamide group attached to it. The presence of the 4-oxo substituent further adds complexity to the molecule, making it a subject of interest for researchers exploring its chemical reactivity and biological activity.

The adamantane framework is a highly stable and rigid structure, which makes it an excellent candidate for various applications where mechanical strength and thermal stability are required. The integration of the acetamide group into this framework introduces additional functional groups that can participate in hydrogen bonding and other intermolecular interactions. This makes N-(4-Oxo-1-adamantyl)Acetamide a versatile compound with potential uses in drug delivery systems, where the ability to form stable complexes with other molecules is crucial.

Recent studies have focused on the synthesis and characterization of N-(4-Oxo-1-adamantyl)Acetamide. Researchers have explored various synthetic pathways to optimize the yield and purity of the compound. One notable approach involves the reaction of 4-oxoadamantane with acetyl chloride in the presence of a suitable catalyst. This method has been shown to provide high yields and good reproducibility, making it a preferred route for large-scale production.

The physical properties of N-(4-Oxo-1-adamantyl)Acetamide have also been extensively studied. The compound exhibits a high melting point, which is attributed to its rigid adamantane framework and strong intermolecular hydrogen bonding. This property makes it suitable for use in high-temperature applications, such as thermoplastics and heat-resistant polymers.

In terms of biological activity, N-(4-Oxo-1-adamantyl)Acetamide has shown promise as a potential drug candidate. Studies have demonstrated that the compound exhibits moderate inhibitory activity against certain enzymes, making it a candidate for further exploration in drug design. Researchers are particularly interested in its ability to interact with protein targets due to its rigid structure and functional groups that can form specific binding interactions.

The application of N-(4-Oxo-1-adamantyl)Acetamide in materials science is another area that has garnered significant attention. Its unique combination of mechanical strength, thermal stability, and chemical functionality makes it an ideal candidate for use in advanced materials such as nanocomposites and self-healing polymers. Recent research has focused on incorporating this compound into polymer matrices to enhance their mechanical properties and thermal resistance.

In conclusion, N-(4-Oxo-1-adamantyl)Acetamide (CAS No. 16790-59-3) is a compound with a wide range of potential applications across various fields. Its unique structural properties, combined with its functional groups, make it a valuable tool for researchers in drug design, materials science, and polymer chemistry. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial applications.